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Compound Name:
3-(Methyl-

nitrosoamino)propionitrile-d3

Cat. No.: B12392644 Get Quote

An In-depth Technical Guide on 3-(Methyl-nitrosoamino)propionitrile-d3

This technical guide provides a focused overview of 3-(Methyl-nitrosoamino)propionitrile-d3,

a deuterated isotopologue of the carcinogen 3-(Methyl-nitrosoamino)propionitrile. This

document is intended for researchers, scientists, and professionals in drug development who

are interested in the properties and applications of this compound, likely as a stable isotope-

labeled internal standard for quantitative analysis.

Core Compound Data
The key quantitative data for 3-(Methyl-nitrosoamino)propionitrile and its deuterated form are

summarized below. This information is crucial for mass spectrometry-based applications and

for understanding the physical-chemical properties of these molecules.

Property
3-(Methyl-
nitrosoamino)propionitrile

3-(Methyl-
nitrosoamino)propionitrile-
d3

Molecular Formula C₄H₇N₃O[1][2][3][4] C₄H₄D₃N₃O[5][6]

Molecular Weight 113.12 g/mol [1][2][3][4][7] 116.14 g/mol [5][6]

Monoisotopic Mass 113.058911855 Da[7] 116.1364 Da[8]

CAS Number 60153-49-3[1][2][4] 1329834-39-0[5][6]
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Context and Potential Applications
3-(Methyl-nitrosoamino)propionitrile (MNPN) is recognized as a potent carcinogen.[4][5][6] It

has been identified in the saliva of betel quid chewers.[1][4][5][6] The deuterated form, 3-
(Methyl-nitrosoamino)propionitrile-d3, serves as a labeled version of MNPN.[5][6] In

analytical chemistry, particularly in studies involving mass spectrometry, stable isotope-labeled

compounds are invaluable as internal standards. They allow for precise and accurate

quantification of the unlabeled analyte in complex biological matrices by correcting for

variations during sample preparation and analysis.

Logical Workflow for Quantitative Analysis
While specific experimental protocols for 3-(Methyl-nitrosoamino)propionitrile-d3 are not

readily available in the public domain, a general workflow for its use as an internal standard in

a quantitative mass spectrometry-based assay can be logically deduced. The following diagram

illustrates this typical workflow.

Sample Collection
(e.g., Saliva, Plasma)

Spiking with
3-(Methyl-nitrosoamino)propionitrile-d3

(Internal Standard)

Addition of IS

Sample Preparation
(e.g., Extraction, Derivatization)

LC-MS/MS Analysis

Data Processing
(Quantification of MNPN using MNPN-d3)

Ratio of Analyte to IS

Result Reporting
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Caption: A generalized workflow for the use of a stable isotope-labeled internal standard in a

quantitative bioanalytical method.

Atomic Contributions to Molecular Weight
The difference in molecular weight between the unlabeled compound and its deuterated

isotopologue is due to the substitution of three protium (¹H) atoms with three deuterium (²H or

D) atoms. The atomic weight of deuterium is approximately 2.014 Da.[9][10][11][12] The

following diagram illustrates the conceptual basis for the mass difference.

3-(Methyl-nitrosoamino)propionitrile
3-(Methyl-nitrosoamino)propionitrile-d3

C4H7N3O C4H4D3N3O+ 3(D - H)

Click to download full resolution via product page

Caption: The isotopic substitution leading to the mass difference between the unlabeled and

deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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